1,4-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester

• Molecular Formula: C20H12N2O8
• Molecular Weight: 408.3 g/mol
• IUPAC Name: bis(4-nitrophenyl) benzene-1,4-dicarboxylate
• InChI: InChI=1S/C20H12N2O8/c23-19(29-17-9-5-15(6-10-17)21(25)26)13-1-2-14(4-3-13)20(24)30-18-11-7-16(8-12-18)22(27)28/h1-12H
• InChI Key: SDYXRLFXWTVCPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• CAS No.: 3838-05-9

Description

1,4-Benzenedicarboxylic acid, bis(4-nitrophenyl) ester is a useful research compound. Its molecular formula is C20H12N2O8 and its molecular weight is 408.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 300-ml r.b. flask, equipped with a magnetic stirring bar was charged with 7.85 g sodium hydroxide (Fisher, 0.197 moles) in 75 ml of deionized water and then, to the stirred solution, 27.40 g of p-nitroPhenol (Aldrich, 98%, 0.197 moles) was added. The solution turned orange and a considerable amount of yellow solid was present. A solution of 20.04 g of terephthaloyl chloride (Aldrich, 97%, 0.0987 moles assuming 100% purity) in methylene chloride was dripped into the flask from a dropping funnel. The flask was stirred another 15 min and the mixture filtered through a Whatman's #1 filter Paper disk on a Buchner funnel. The filtrate was almost clear and the solid on the filter was washed with a few portions of water in the funnel and with two small portions of acetone. The solid was dried by briefly drawing air through it in a vacuum funnel and then, broken into finer pieces, in a 65° C. vacuum oven. The crude product weighed 36.1 g (theory, 40.2 g) and melted at 228°-243° C.